Cas no 69567-11-9 (Piperidine,3,4,5-tris(phenylmethoxy)-2-[(phenylmethoxy)methyl]-, (2R,3R,4R,5S)-)

• Product Name: Piperidine,3,4,5-tris(phenylmethoxy)-2-[(phenylmethoxy)methyl]-, (2R,3R,4R,5S)-
• CAS No: 69567-11-9
• MF: C₃₄H₃₇NO₄
• MW: 523.661889791489
• MDL: MFCD11113146
• CID: 500563
• PubChem ID: 11027759
• Update Time: 2025-04-19

Piperidine,3,4,5-tris(phenylmethoxy)-2-[(phenylmethoxy)methyl]-, (2R,3R,4R,5S)- Chemical and Physical Properties

Names and Identifiers

• Piperidine,3,4,5-tris(phenylmethoxy)-2-[(phenylmethoxy)methyl]-, (2R,3R,4R,5S)-
• (2R,3R,4R,5S)-3,4,5-tris(phenylmethoxy)-2-(phenylmethoxymethyl)piperidine
• 1-Deoxygalactonojirimycin Tetrabenzyl Ether
• Deoxynojirimycin Tetrabenzyl Ether
• Piperidine,3,4,5-tris(phenylmethoxy)-2-[(phenylmethoxy)methyl]-, [2R-(2a,3b,4a,5b)]-
• Piperidine, 3,4,5-tris(phenylmethoxy)-2-[(phenylmethoxy)methyl]-, (2R,3R,4r,5S)-
• CHEMBL3393673
• SCHEMBL13777996
• 69567-11-9
• HHIIDKLQTCPFQA-KMKAFXEASA-N
• BDBM50061161
• DTXSID10452394
• AS-53758
• P17068
• (2R,3R,4R,5S)-3,4,5-Tris(phenylmethoxy)-2-[(phenylmethoxy)methyl]-piperidine
• AKOS030242684
• MFCD11113146
• 3R,4R,5S-Tris(phenylmethoxy-2R-[(phenylmethoxy)methyl]piperidine
• HY-W042583
• CXN5WZQ882
• Piperidine,3,4,5-tris(phenylmethoxy)-2-[(phenylmethoxy)methyl]-,(2R,3R,4R,5S)-
• 2,3,4,6-Tetra-O-benzyl-1-D-gluco-deoxynojirimycin
• Piperidine, 3,4,5-tris(phenylmethoxy)-2-[(phenylmethoxy)methyl]-, [2R-(2alpha,3beta,4alpha,5beta)]-
• (2R,3R,4R,5S)-3,4,5-Tris(phenylmethoxy)-2-[(phenylmethoxy)methyl]piperidine
• CS-0035586

• MDL： MFCD11113146
• Inchi： 1S/C34H37NO4/c1-5-13-27(14-6-1)22-36-26-31-33(38-24-29-17-9-3-10-18-29)34(39-25-30-19-11-4-12-20-30)32(21-35-31)37-23-28-15-7-2-8-16-28/h1-20,31-35H,21-26H2/t31-,32+,33-,34-/m1/s1
• InChI Key： HHIIDKLQTCPFQA-KMKAFXEASA-N
• SMILES： O(CC1C=CC=CC=1)[C@@H]1[C@@H](COCC2C=CC=CC=2)NC[C@@H]([C@H]1OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 523.27241
• Monoisotopic Mass: 523.27225866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 39
• Rotatable Bond Count: 13
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 49Ų

Experimental Properties

• PSA: 48.95